Cas no 2977-39-1 (Benzenepropanoic acid, b-methyl-b-(1-methylethyl)-)

• Product Name: Benzenepropanoic acid, b-methyl-b-(1-methylethyl)-
• CAS No: 2977-39-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 277190
• PubChem ID: 351167
• Update Time: 2025-04-19

Benzenepropanoic acid, b-methyl-b-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-methyl-b-(1-methylethyl)-
• 2977-39-1
• DTXSID30325819
• NSC-519394
• 3,4-dimethyl-3-phenylpentanoic acid
• NSC519394

• Inchi： 1S/C13H18O2/c1-10(2)13(3,9-12(14)15)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,14,15)
• InChI Key： JRGNTPMLTUAAQJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids